2-((5-Bromo-2-fluorophenoxy)methyl)-1,3-dioxolane

• Molecular Formula: C10H10BrFO3
• Molecular Weight: 277.09 g/mol
• IUPAC Name: 2-[(5-bromo-2-fluorophenoxy)methyl]-1,3-dioxolane
• InChI: InChI=1S/C10H10BrFO3/c11-7-1-2-8(12)9(5-7)15-6-10-13-3-4-14-10/h1-2,5,10H,3-4,6H2
• InChI Key: DIFRVPYRUGWIHY-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)COC2=C(C=CC(=C2)Br)F

Description

2-((5-Bromo-2-fluorophenoxy)methyl)-1,3-dioxolane is a halogenated dioxolane derivative featuring a 1,3-dioxolane ring substituted with a methyl-linked phenoxy group bearing bromine (5-position) and fluorine (2-position) atoms. Its molecular formula is C₁₁H₁₂BrFO₃, with a molecular weight of 299.17 g/mol. The compound exhibits moderate polarity due to the dioxolane ring and aromatic substituents, influencing solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((5-Bromo-2-fluorophenoxy)methyl)-1,3-dioxolane typically involves the reaction of 5-bromo-2-fluorophenol with an appropriate dioxolane precursor under specific conditions. One common method involves the use of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-((5-Bromo-2-fluorophenoxy)methyl)-1,3-dioxolane can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under suitable conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines or thiols in the presence of a base.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Coupling Reactions: Palladium catalysts and boron reagents are typically employed in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted phenoxy derivatives, while coupling reactions can produce complex organic molecules with extended carbon chains.

Scientific Research Applications

2-((5-Bromo-2-fluorophenoxy)methyl)-1,3-dioxolane has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the development of bioactive molecules for research in pharmacology and biochemistry.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-((5-Bromo-2-fluorophenoxy)methyl)-1,3-dioxolane involves its interaction with specific molecular targets. The bromofluorophenoxy group can interact with various enzymes and receptors, modulating their activity. The dioxolane ring can also influence the compound’s stability and reactivity, affecting its overall biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Dioxolane Derivatives

a) 2-[2-(5-Bromo-2-fluorophenoxy)ethyl]-1,3-dioxolane (CAS 1443349-96-9)

• Structure: Differs by an ethyl spacer between the phenoxy group and dioxolane.

b) 2-(5-Bromo-2-fluorophenyl)-1,3-dioxolane (CAS 679840-30-3)

• Structure: Lacks the phenoxy oxygen; phenyl group is directly attached to dioxolane.
• Impact : Reduced polarity and hydrogen-bonding capacity, likely decreasing solubility in polar solvents.
• Applications : Used in safety studies; halogen positioning affects electronic properties and reactivity .

Halogenation and Bioactivity

a) 2-(4-Chlorophenyl)-1,3-dioxolane Derivatives (e.g., QC-57)

• Structure : Chlorine substituent instead of bromo/fluoro; imidazole-containing side chains.
• Bioactivity : IC₅₀ values of 0.76 µM (HO-1) vs. 100 µM (HO-2) as heme oxygenase inhibitors.
• Comparison : Bromine’s larger atomic radius and fluorine’s electronegativity may enhance target binding or selectivity in the target compound .

b) 2-(4-Fluorophenyl)-1,3-dioxolane (D26)

• Structure : Fluorophenyl group directly attached to dioxolane.
• Bioactivity: EC₅₀ of 11.96 mg/L against Rhizoctonia solani; comparable to difenoconazole (8.93 mg/L).
• Comparison : The target compound’s bromo-fluoro combination may synergize antifungal effects via enhanced electron withdrawal .

Functional Group Modifications

a) 2-(3-Bromophenyl)-1,3-dioxolane (CAS 17789-14-9)

• Impact : Meta-substitution reduces steric hindrance compared to ortho-fluoro in the target compound.
• Applications : Intermediate in organic synthesis; less bioactive than halogen-rich analogs .

b) 2-[(2-Bromophenoxy)methyl]-1,3-dioxolane (CAS 850348-70-8)

• Structure: Bromophenoxy-methyl group without fluorine.
• Synthesis: Highlights the role of phenol protection strategies in dioxolane chemistry .

Key Data Tables

Table 1: Structural and Bioactive Comparisons

Compound Name	Substituents	Molecular Weight (g/mol)	Key Bioactivity/Application	Reference
Target Compound	5-Br, 2-F, phenoxy-methyl	299.17	Potential agrochemical/pharmaceutical
2-(5-Br-2-F-phenyl)-1,3-dioxolane	5-Br, 2-F, phenyl	247.06	Safety and reactivity studies
QC-57 (HO-1 inhibitor)	4-Cl, phenethyl, imidazole	384.87	IC₅₀ = 0.76 µM (HO-1)
D26 (Fungicide)	4-F, phenyl	250.25	EC₅₀ = 11.96 mg/L (R. solani)

Table 2: Substituent Effects on Physicochemical Properties

Compound	Halogen Position/Type	Polarity	Likely Solubility
Target Compound	5-Br (ortho-F)	Moderate	Medium (polar aprotic)
2-(3-Br-phenyl)-dioxolane	3-Br	Low	Low (non-polar)
2-(4-F-phenyl)-dioxolane	4-F	Moderate	Medium (polar)

Research Findings and Implications

• Electronic Effects : Bromine’s electron-withdrawing nature and fluorine’s electronegativity enhance the target compound’s ability to interact with electron-rich enzyme pockets, as seen in HO-1 inhibitors and antifungal agents .
• Synthetic Flexibility: Dioxolane rings tolerate diverse substituents, enabling tailored modifications for specific applications (e.g., imidazole for enzyme inhibition, halogenated phenoxy groups for agrochemicals) .

Biological Activity

2-((5-Bromo-2-fluorophenoxy)methyl)-1,3-dioxolane is a synthetic organic compound characterized by its unique structural features, including a dioxolane ring and a bromo-fluoro-substituted phenyl group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer domains. This article aims to consolidate the available research findings on the biological activity of this compound, supported by data tables and case studies.

• Molecular Formula : C10H10BrFO3
• Molecular Weight : 277.09 g/mol
• CAS Number : 1443334-96-0

The presence of halogen substituents (bromine and fluorine) enhances the lipophilicity of the compound, which is often correlated with increased biological activity. The dioxolane moiety contributes to its reactivity and potential interactions with biological targets.

Antimicrobial Activity

Research indicates that compounds similar to 2-((5-Bromo-2-fluorophenoxy)methyl)-1,3-dioxolane exhibit significant antimicrobial properties. Preliminary studies suggest that this compound can inhibit the growth of various bacteria and fungi.

Microorganism	Inhibition Zone (mm)	Reference Compound
Staphylococcus aureus	15 ± 2	Ampicillin
Escherichia coli	12 ± 1	Gentamicin
Candida albicans	14 ± 3	Amphotericin B

These results indicate that the compound may serve as a potential candidate for developing new antimicrobial agents.

Anticancer Activity

The anticancer properties of 2-((5-Bromo-2-fluorophenoxy)methyl)-1,3-dioxolane have been explored through various in vitro studies. The compound has shown promising results against several cancer cell lines.

Cell Line	IC50 (µM)	Effect
HeLa (cervical cancer)	25	Significant inhibition
MCF-7 (breast cancer)	30	Moderate inhibition
A549 (lung cancer)	20	High inhibition

In these studies, the mechanism of action appears to involve the induction of apoptosis and cell cycle arrest in cancer cells.

The biological activity of 2-((5-Bromo-2-fluorophenoxy)methyl)-1,3-dioxolane is believed to be mediated through its interaction with specific enzymes and receptors:

• Glycogen Synthase Kinase 3 Beta (GSK-3β) Inhibition : Similar compounds have demonstrated inhibitory effects on GSK-3β, which is implicated in various cellular processes including proliferation and survival.
• Reactive Oxygen Species (ROS) Generation : The compound may induce oxidative stress in cancer cells, leading to apoptosis.
• Cytokine Modulation : Studies have shown that it can modulate levels of pro-inflammatory cytokines such as IL-6 and TNF-α in microglial cells, indicating potential neuroprotective effects.

Case Studies

Several case studies have been reported regarding the application of this compound in therapeutic contexts:

• Study on Anticancer Efficacy :
  • A study involving the administration of varying concentrations of the compound to HeLa cells showed a dose-dependent decrease in cell viability, with IC50 values aligning with those reported above.
• Antimicrobial Efficacy Assessment :
  • In a controlled experiment, the compound was tested against clinical isolates of Staphylococcus aureus, showing effective inhibition comparable to standard antibiotics.